Cas no 40718-13-6 (2-Chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]benzene)

• Product Name: 2-Chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]benzene
• CAS No: 40718-13-6
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD22665828
• CID: 1512944
• PubChem ID: 244585
• Update Time: 2025-04-21

2-Chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]benzene
• NSC55564
• AC1Q3QKD
• AC1L6E0M
• NCIOpen2_007493
• CTK4I3627
• AR-1E0260
• NSC-55564
• AG-J-45331
• Benzene, 2-chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]-
• 2-Chloro-4-nitro-1-(3-(trifluoromethyl)phenoxy)benzene
• Benzene,2-chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]-
• 40718-13-6
• CS-14372
• DTXSID60288387
• AKOS037650156
• CS-M1568
• 2-Chloro-4-nitro-1-[3-(trifluoromethyl)phenoxy]benzene

• MDL： MFCD22665828
• Inchi： 1S/C13H7ClF3NO3/c14-11-7-9(18(19)20)4-5-12(11)21-10-3-1-2-8(6-10)13(15,16)17/h1-7H
• InChI Key： CKJFVJCOFJYOOX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=CC=CC(C(F)(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.00671
• Monoisotopic Mass: 317.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 4.8

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers